Cas no 1803777-92-5 (3-Cyano-5-mercapto-4-nitrophenylacetic acid)

• Product Name: 3-Cyano-5-mercapto-4-nitrophenylacetic acid
• CAS No: 1803777-92-5
• MF: C₉H₆N₂O₄S
• MW: 238.219940662384
• CID: 4942953
• Update Time: 2025-05-24

3-Cyano-5-mercapto-4-nitrophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-mercapto-4-nitrophenylacetic acid

• Inchi： 1S/C9H6N2O4S/c10-4-6-1-5(3-8(12)13)2-7(16)9(6)11(14)15/h1-2,16H,3H2,(H,12,13)
• InChI Key： QWYUKGSGTXOHIE-UHFFFAOYSA-N
• SMILES： SC1=C(C(C#N)=CC(=C1)CC(=O)O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 345
• XLogP3: 1.1
• Topological Polar Surface Area: 108

Additional information on 3-Cyano-5-mercapto-4-nitrophenylacetic acid

3-Cyano-5-Mercapto-4-Nitrophenylacetic Acid: A Comprehensive Overview

3-Cyano-5-Mercapto-4-Nitrophenylacetic Acid (CAS No. 1803777-92-5) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, with its unique combination of functional groups—cyano (-CN), mercapto (-SH), and nitro (-NO₂)—exhibits a wide range of potential applications. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and utility.

The structure of 3-Cyano-5-Mercapto-4-Nitrophenylacetic Acid is characterized by a phenyl ring substituted with three distinct groups. The cyano group at position 3 imparts nucleophilic properties, while the mercapto group at position 5 introduces thiol functionality, and the nitro group at position 4 confers strong electron-withdrawing characteristics. This combination makes the compound highly versatile for various chemical transformations and biological interactions.

Recent studies have highlighted the potential of 3-Cyano-5-Mercapto-4-Nitrophenylacetic Acid in drug design. Its nitro group is known to exhibit anti-tumor activity, while the mercapto group can act as a radical scavenger, making it a promising candidate for antioxidant therapies. Additionally, the cyano group can serve as a bioisostere in medicinal chemistry, offering opportunities for metabolic stability and bioavailability optimization.

In the realm of materials science, 3-Cyano-5-Mercapto-4-Nitrophenylacetic Acid has shown potential as a building block for advanced materials. Its thiol group enables it to participate in click chemistry reactions, such as thiol–ene coupling, which are widely used in the synthesis of functional polymers and nanoparticles. Furthermore, the compound's ability to form hydrogen bonds and coordinate with metal ions makes it suitable for applications in catalysis and sensing technologies.

Recent research has also explored the use of 3-Cyano-5-Mercapto-4-Nitrophenylacetic Acid in analytical chemistry. Its unique reactivity with metal ions has been exploited for the development of selective sensors for heavy metals like mercury (Hg²⁺) and lead (Pb²⁺). These sensors exhibit high sensitivity and selectivity, making them valuable tools in environmental monitoring and quality control.

The synthesis of 3-Cyano-5-Mercapto-4-Nitrophenylacetic Acid involves multi-step organic transformations, often employing protective group strategies to manage the reactivity of its functional groups. Modern synthetic approaches leverage green chemistry principles, such as catalytic cross-coupling reactions and microwave-assisted synthesis, to enhance efficiency and reduce environmental impact.

Computational studies using density functional theory (DFT) have provided insights into the electronic structure and reactivity of 3-Cyano-5-Mercapto-4-Nitrophenylacetic Acid. These studies reveal that the compound's electronic properties are significantly influenced by its substituents, with the nitro group exerting a strong electron-withdrawing effect that alters the molecule's π-system.

In conclusion, 3-Cyano-5-Mercapto-4-Nitrophenylacetic Acid (CAS No. 1803777-92-5) stands out as a multifunctional compound with diverse applications across various scientific disciplines. Its unique combination of functional groups makes it an invaluable tool for researchers in drug discovery, materials science, and analytical chemistry. As ongoing research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing modern science.